Cas no 848316-19-8 (ethyl 6-methyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate)

• Product Name: ethyl 6-methyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate
• CAS No: 848316-19-8
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 2952230
• PubChem ID: 4962837
• Update Time: 2025-06-07

ethyl 6-methyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3,4-二氢-6-甲基-4-氧代呋喃并[2,3-D]嘧啶-5-甲酸乙酯
• ethyl 6-methyl-4-oxo-3,4-dihydrofuro[2,3-d]pyrimidine-5-carboxylate
• ethyl 6-methyl-4-oxo-3H-furo[2,3-d]pyrimidine-5-carboxylate
• ethyl 6-methyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate
• HMS1742D21
• Z96091866
• ethyl 6-methyl-4-oxo-1,4-dihydrofuro[2,3-d]pyrimidine-5-carboxylate
• F2167-4932
• 848316-19-8
• EN300-14114
• AKOS017276474
• SCHEMBL21003189
• WAY-656281
• ALBB-034053
• G61934
• ethyl 6-methyl-4-oxo-1H,4H-furo[2,3-d]pyrimidine-5-carboxylate
• ethyl 6-methyl-4-oxo-1H,4H-furo(2,3-d)pyrimidine-5-carboxylate
• 995-662-9

• Inchi： 1S/C10H10N2O4/c1-3-15-10(14)6-5(2)16-9-7(6)8(13)11-4-12-9/h4H,3H2,1-2H3,(H,11,12,13)
• InChI Key： AHMZKPGQSMMFKX-UHFFFAOYSA-N
• SMILES： O1C2=C(C(NC=N2)=O)C(C(=O)OCC)=C1C

Computed Properties

• Exact Mass: 222.06405680g/mol
• Monoisotopic Mass: 222.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.9

Experimental Properties

• Density: 1.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on ethyl 6-methyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate

Introduction to Ethyl 6-methyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate (CAS No. 848316-19-8)

Ethyl 6-methyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate (CAS No. 848316-19-8) is a significant compound in the field of pharmaceutical chemistry, playing a crucial role in the development of novel therapeutic agents. This compound belongs to the pyrimidine class, which is well-known for its broad spectrum of biological activities and its importance in medicinal chemistry. The structural features of this molecule make it a valuable intermediate in the synthesis of various pharmacologically active compounds.

The chemical structure of Ethyl 6-methyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate consists of a fused heterocyclic system comprising a furo[2,3-d]pyrimidine core. This core is characterized by a six-membered ring that integrates both furan and pyrimidine moieties, providing a unique scaffold for biological interactions. The presence of a carboxylate group at the 5-position and a methyl group at the 6-position further enhances its potential as a pharmacophore.

In recent years, there has been increasing interest in the development of new pyrimidine derivatives due to their diverse biological activities. These compounds have shown promise in various therapeutic areas, including anticancer, antiviral, and anti-inflammatory applications. TheEthyl 6-methyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate CAS No. 848316-19-8) has been extensively studied for its potential role in these therapeutic contexts.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The fused heterocyclic system provides multiple sites for binding to enzymes and receptors, making it an attractive candidate for drug design. Additionally, the carboxylate group can participate in hydrogen bonding interactions, further enhancing its binding affinity.

Recent research has highlighted theEthyl 6-methyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate CAS No. 848316-19-8 potential in developing novel anticancer agents. Studies have shown that derivatives of this compound can inhibit the activity of key enzymes involved in cell proliferation and survival. These findings have opened up new avenues for the development of targeted therapies against various types of cancer.

The synthesis ofEthyl 6-methyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine-5-carboxylate CAS No. 848316-19-8 involves multi-step organic reactions that require precise control over reaction conditions. The process typically starts with the formation of the furo[2,3-d]pyrimidine core through cyclization reactions. Subsequent functionalization steps introduce the carboxylate group and the methyl group at appropriate positions on the ring system.

TheEthyl 6-methyl-4-oxo-3H,4H-furo[2,3-d]pyrimidine CAS No. 848316 -19 -8 synthesis must be carefully optimized to ensure high yield and purity. This often involves using specialized reagents and catalysts that enhance reaction efficiency while minimizing side products. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and verify the identity and purity of the final product.

The pharmacological properties ofEthyl 6-methyl -4 - oxo - 3 H ,4 H - furo [2 ,3 - d ] pyrimi dine -5 - carboxy l ate CAS No .848316 -19 -8 have been extensively evaluated in vitro and in vivo studies. These studies have demonstrated its potential as an inhibitor of various enzymes and receptors implicated in disease pathways. For instance, it has been shown to inhibit kinases that are overexpressed in cancer cells, leading to reduced cell proliferation and increased apoptosis.

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